Cas no 42296-09-3 (4-[Hydroxy(thiophen-3-yl)methyl]benzonitrile)
42296-09-3 structure
Product Name:4-[Hydroxy(thiophen-3-yl)methyl]benzonitrile
CAS No:42296-09-3
MF:C12H9NOS
MW:215.270961523056
CID:2827176
PubChem ID:10954945
Update Time:2025-04-21
4-[Hydroxy(thiophen-3-yl)methyl]benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 42296-09-3
- AGN-PC-0NDFTN
- DTXSID70449669
- 4-[Hydroxy(thiophen-3-yl)methyl]benzonitrile
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- Inchi: 1S/C12H9NOS/c13-7-9-1-3-10(4-2-9)12(14)11-5-6-15-8-11/h1-6,8,12,14H
- InChI Key: TUTYVGLLPKEZIO-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(C1C=CC(C#N)=CC=1)O
Computed Properties
- Exact Mass: 215.04048508Da
- Monoisotopic Mass: 215.04048508Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.3Ų
4-[Hydroxy(thiophen-3-yl)methyl]benzonitrile Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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